molecular formula C14H15F3N2O B8764595 4-(4-Hydroxy-cyclohexylamino)-2-trifluoromethyl-benzonitrile

4-(4-Hydroxy-cyclohexylamino)-2-trifluoromethyl-benzonitrile

Cat. No. B8764595
M. Wt: 284.28 g/mol
InChI Key: VIONQZMCMARAHC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(4-Hydroxy-cyclohexylamino)-2-trifluoromethyl-benzonitrile is a useful research compound. Its molecular formula is C14H15F3N2O and its molecular weight is 284.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-(4-Hydroxy-cyclohexylamino)-2-trifluoromethyl-benzonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(4-Hydroxy-cyclohexylamino)-2-trifluoromethyl-benzonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C14H15F3N2O

Molecular Weight

284.28 g/mol

IUPAC Name

4-[(4-hydroxycyclohexyl)amino]-2-(trifluoromethyl)benzonitrile

InChI

InChI=1S/C14H15F3N2O/c15-14(16,17)13-7-11(2-1-9(13)8-18)19-10-3-5-12(20)6-4-10/h1-2,7,10,12,19-20H,3-6H2

InChI Key

VIONQZMCMARAHC-UHFFFAOYSA-N

Canonical SMILES

C1CC(CCC1NC2=CC(=C(C=C2)C#N)C(F)(F)F)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Potassium carbonate (304 mg, 2.2 mmol) is dissolved in a minimum amount of water and 4-fluoro-2-trifluoromethylbenzonitrile (378 mg, 2.0 mmol) and trans-4-aminocyclohexanol (460 mg, 4.0 mmol) dissolved in acetonitrile (10 mL) are added. The reaction is then heated at 80° C. for 3 days. After cooling to room temperature, the mixture is concentrated under reduced pressure, is taken up in ethyl acetate (15 mL) and washed with saturated aqueous ammonium chloride (2×10 mL) followed by water (10 mL). The organic phase is collected and dried over sodium sulphate, filtered and concentrated under reduced pressure. The desired product is isolated as a colourless solid (80% yield).
Quantity
304 mg
Type
reactant
Reaction Step One
Quantity
378 mg
Type
reactant
Reaction Step One
Quantity
460 mg
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step Two
Name
Yield
80%

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